N-(2-(diethylamino)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-4-nitrobenzamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide;hydrochloride
• InChI: InChI=1S/C22H26N4O4S.ClH/c1-4-24(5-2)14-15-25(21(27)16-10-12-17(13-11-16)26(28)29)22-23-20-18(30-6-3)8-7-9-19(20)31-22;/h7-13H,4-6,14-15H2,1-3H3;1H
• InChI Key: USOYZSGEIREYSN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(C=CC=C2S1)OCC)C(=O)C3=CC=C(C=C3)[N+](=O)[O-].Cl
• Molecular Formula: C22H27ClN4O4S
• Molecular Weight: 479.0 g/mol

Description

N-(2-(diethylamino)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-4-nitrobenzamide hydrochloride is a useful research compound. Its molecular formula is C22H27ClN4O4S and its molecular weight is 478.99. The purity is usually 95%.
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Scientific Research Applications

Research Applications and Findings

Molecular Characterization and Chemical Properties

A study focused on the molar refraction and polarizability of a structurally similar antiemetic drug, highlighting the significance of density (ρ) and refractive index (nD) measurements in understanding the physical and chemical properties of such compounds. This research is relevant as it provides insight into the molecular interactions and properties of compounds with similar structural features, which could be extrapolated to N-(2-(diethylamino)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-4-nitrobenzamide hydrochloride. The findings showed a linear relation of concentration dependence of density and refractive index, with stronger polarizability effects observed with an increase in drug concentration, indicating potential applications in material science and pharmaceutical formulations (R. Sawale, T. Kalyankar, R. George, & S. Deosarkar, 2016).

Synthesis and Quality Control

Another study highlighted the development of quality control methods for promising anticonvulsant compounds, providing a framework for the standardization of new medicinal substances. This research offers a methodological approach for identifying, determining impurities, and quantitatively determining compounds through spectral methods of analysis, including IR, UV, and NMR spectroscopy. These techniques are crucial for the quality control and standardization of compounds like N-(2-(diethylamino)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-4-nitrobenzamide hydrochloride, ensuring their purity and effectiveness in pharmaceutical applications (I. Sych, N. Bevz, I. Sych, Maryna V Rakhimova, V. Yaremenko, & L. Perekhoda, 2018).

Antimicrobial Activity

Research on imino-4-methoxyphenol thiazole derived Schiff base ligands synthesized by condensing 2-amino-5-nitrothiazole and 2-amino-5-ethyl-1,3,4-thiadiazole with 5-hydroxy-2-methoxybenzaldehyde demonstrated moderate antibacterial and antifungal activities. This study suggests the potential of structurally similar compounds, such as N-(2-(diethylamino)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-4-nitrobenzamide hydrochloride, in developing new antimicrobial agents. The synthesized compounds were characterized using UV-visible, 1H, 13C-NMR, and MS techniques, confirming their molecular structures and providing a foundation for further antimicrobial research (H. M. Vinusha, K. Shivaprasad, S. Chandan, & M. Begum, 2015).